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Compound of Interest

Compound Name: 1,1-Diethoxypentane-d10

Cat. No.: B15600299 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1,1-Diethoxypentane-d10 was found. The

following information is based on the safety data for the non-deuterated analogue, 1,1-

Diethoxypentane. Isotopic labeling with deuterium is generally considered to have a minimal

impact on the chemical's hazardous properties, but this data should be used as a guideline and

with caution.

This technical guide provides a comprehensive overview of the safety information for 1,1-

Diethoxypentane, intended for researchers, scientists, and professionals in drug development.

The information is compiled from various safety data sheets and chemical databases.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 1,1-

Diethoxypentane. This data is essential for understanding the substance's behavior under

various experimental and storage conditions.
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Property Value Source

Molecular Formula C9H20O2 [1][2][3][4]

Molecular Weight 160.25 g/mol [5][6]

CAS Number 3658-79-5 [1][2][3][4]

Boiling Point 163.0 °C at 760 mm Hg [5]

Appearance Colorless liquid [7]

Density 0.83 g/cm³ [7]

Melting Point -100 °C [7]

Solubility in Water 46 g/L [7]

Refractive Index 1.3834 at 20 °C [7]

Hazard Identification and Classification
1,1-Diethoxypentane is classified as a flammable liquid. The following table details its

classification under the Globally Harmonized System (GHS).

Hazard Class Hazard Category GHS Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor[5]

Signal Word: Warning[5][8]

Hazard Pictogram:

alt text

Precautionary Measures and Handling
Safe handling of 1,1-Diethoxypentane requires adherence to the following precautionary

statements.
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Type
Precautionary Statement
Code

Description

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[5]

Prevention P233
Keep container tightly closed.

[5]

Prevention P240
Ground and bond container

and receiving equipment.[5]

Prevention P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[5]

Prevention P242 Use non-sparking tools.[5]

Prevention P243
Take action to prevent static

discharges.[5]

Prevention P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Response P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[5]

Response P370+P378
In case of fire: Use appropriate

media to extinguish.[5]

Storage P403+P235
Store in a well-ventilated

place. Keep cool.[5]

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.[5]
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Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented were not

available in the consulted Safety Data Sheets. Toxicological and ecotoxicological data are

typically generated following standardized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD).

Visualized Safety Workflow: Personal Protective
Equipment
The following diagram illustrates the necessary personal protective equipment (PPE) for

handling 1,1-Diethoxypentane, based on the GHS classifications and precautionary

statements.

Personal Protective Equipment (PPE) for Handling 1,1-Diethoxypentane

Handling Chemical

Wear chemical resistant gloves
(e.g., Viton®, Butyl rubber)

Hand Protection

Wear flame-retardant and
impervious clothing

Body Protection

Wear tightly fitting safety goggles
with side-shields or face shieldEye/Face Protection

Safe Handling

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE).

First Aid Measures
In the event of exposure to 1,1-Diethoxypentane, the following first aid measures should be

taken immediately.
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Exposure Route First Aid Measures

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water or shower for at

least 15 minutes.[9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[10][11]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If respiratory irritation

occurs, seek medical advice.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[11]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8] Keep

away from heat, sparks, and open flames.

Disposal: Dispose of contents and container in accordance with all local, regional, national, and

international regulations. The material may be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diethoxypentane-d10]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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